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Compound of Interest

Compound Name: Neutral Violet

CAS No.: 3562-46-7

Cat. No.: B1615927

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neutral Violet (CAS No. 3562-46-7) is a synthetic dye with potential applications in biological

staining. As a cationic dye, it is expected to bind to acidic components within cells, such as

nucleic acids in the nucleus and acidic mucopolysaccharides in the cytoplasm. Proper

preparation of a stock solution is the first critical step for its successful application in histological

and cytological studies. These application notes provide a detailed protocol for the preparation,

storage, and handling of Neutral Violet stock solutions for research purposes.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Neutral Violet is presented in Table

1. This information is essential for accurate preparation of stock solutions and for safety

considerations.

Table 1: Chemical and Physical Properties of Neutral Violet
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Property Value

CAS Number 3562-46-7[1][2]

Molecular Formula C₂₂H₂₅ClN₆[2]

Molecular Weight 408.93 g/mol [2]

Synonyms

C.I. 50030, 3-amino-7-(dimethylamino)-2-(p-

(dimethylamino)anilino)phenazine

hydrochloride[2]

Appearance Solid (form may vary)

Solubility

Soluble in water, particularly hot water. Specific

quantitative data in common laboratory solvents

like ethanol and DMSO is not readily available in

public literature.

Experimental Protocols
Preparation of a 1 mg/mL (approx. 2.44 mM) Aqueous
Stock Solution
This protocol describes the preparation of a 1 mg/mL aqueous stock solution of Neutral Violet.
This concentration is a common starting point for further dilutions to working concentrations for

various staining procedures.

Materials:

Neutral Violet powder (CAS 3562-46-7)

High-purity distilled or deionized water

Analytical balance

Spatula

Weighing paper or boat
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50 mL conical tube or volumetric flask

Magnetic stirrer and stir bar (optional)

Water bath or heat block (optional)

0.22 µm syringe filter (optional, for sterilization and removal of particulates)

Sterile storage vials

Procedure:

Weighing: Accurately weigh 10 mg of Neutral Violet powder using an analytical balance.

Transfer: Carefully transfer the weighed powder into a 10 mL volumetric flask or a suitable

container.

Dissolving: Add approximately 8 mL of high-purity water to the container.

Solubilization: Cap the container and vortex or shake vigorously to dissolve the powder.

Gentle heating in a water bath (e.g., 50-60°C) may be required to facilitate complete

dissolution. If using a magnetic stirrer, add a stir bar and stir the solution until the powder is

fully dissolved.

Volume Adjustment: Once the powder is completely dissolved and the solution has returned

to room temperature, add high-purity water to bring the final volume to 10 mL.

Filtration (Optional): For applications requiring a sterile solution or for the removal of any

undissolved micro-particulates, filter the stock solution through a 0.22 µm syringe filter into a

sterile container.

Storage: Aliquot the stock solution into smaller, light-protected sterile vials to avoid repeated

freeze-thaw cycles.

Preparation of Molar Stock Solutions
For applications requiring precise molar concentrations, use the molecular weight of Neutral
Violet (408.93 g/mol ) for calculations. Table 2 provides a quick reference for preparing
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common molar stock solutions.

Table 2: Preparation Guide for Molar Stock Solutions of Neutral Violet

Desired Concentration
Mass of Neutral Violet for
10 mL

Mass of Neutral Violet for
50 mL

1 mM 4.09 mg 20.45 mg

5 mM 20.45 mg 102.25 mg

10 mM 40.90 mg 204.50 mg

Note: The dissolution of higher concentrations may require heating and extended vortexing or

stirring. Always ensure the solute is completely dissolved before making the final volume

adjustment.

Storage and Handling
Storage:

Short-term (weeks): Store aqueous stock solutions at 2-8°C, protected from light.

Long-term (months): For long-term storage, it is recommended to aliquot the stock solution

into smaller volumes and store at -20°C. Avoid repeated freeze-thaw cycles.

Handling:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling Neutral Violet powder and solutions.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Consult the material safety data sheet (MSDS) from your specific supplier for detailed safety

information, as a dedicated SDS for Neutral Violet (CAS 3562-46-7) is not widely available
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in public databases.

Application in Biological Staining (General
Workflow)
While specific protocols for Neutral Violet are not extensively documented in readily available

literature, its properties as a cationic dye suggest its utility in general histological and

cytological staining. The following is a generalized workflow for its application. Optimization of

incubation times and concentrations will be necessary for specific sample types and targets.
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Sample Preparation

Staining Procedure
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Mounting

Click to download full resolution via product page

General workflow for histological staining with Neutral Violet.
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Stock Solution Preparation Workflow
The following diagram illustrates the logical steps for preparing a Neutral Violet stock solution.

Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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